PCA50941
PCA50941
PCA50941 is a 1,4-dihydropyridine derivative, used for treatment for cardiovascular disease.
Brand Name:
Vulcanchem
CAS No.:
136941-85-0
VCID:
VC0007123
InChI:
InChI=1S/C30H31N3O10S/c1-18-25(29(35)42-15-13-32-28(34)23-11-3-4-12-24(23)44(32,39)40)27(20-8-7-9-21(16-20)33(37)38)26(19(2)31-18)30(36)43-17-22-10-5-6-14-41-22/h3-4,7-9,11-12,16,22,27,31H,5-6,10,13-15,17H2,1-2H3
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OCC2CCCCO2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCN4C(=O)C5=CC=CC=C5S4(=O)=O
Molecular Formula:
C30H31N3O10S
Molecular Weight:
625.6 g/mol
PCA50941
CAS No.: 136941-85-0
VCID: VC0007123
Molecular Formula: C30H31N3O10S
Molecular Weight: 625.6 g/mol
* For research use only. Not for human or veterinary use.
| Description | PCA50941 is a 1,4-dihydropyridine derivative, used for treatment for cardiovascular disease. |
|---|---|
| CAS No. | 136941-85-0 |
| Product Name | PCA50941 |
| Molecular Formula | C30H31N3O10S |
| Molecular Weight | 625.6 g/mol |
| IUPAC Name | 5-O-(oxan-2-ylmethyl) 3-O-[2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)ethyl] 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C30H31N3O10S/c1-18-25(29(35)42-15-13-32-28(34)23-11-3-4-12-24(23)44(32,39)40)27(20-8-7-9-21(16-20)33(37)38)26(19(2)31-18)30(36)43-17-22-10-5-6-14-41-22/h3-4,7-9,11-12,16,22,27,31H,5-6,10,13-15,17H2,1-2H3 |
| Standard InChIKey | SOOCCEZHZUEQKC-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC2CCCCO2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCN4C(=O)C5=CC=CC=C5S4(=O)=O |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC2CCCCO2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCN4C(=O)C5=CC=CC=C5S4(=O)=O |
| Synonyms | PCA 50941 PCA-50941 |
| Reference | [1]. Montiel C, et al. Interactions between Ca2+, PCA50941 and Bay K 8644 in bovine chromaffin cells. Eur J Pharmacol. 1994 Aug 16;268(3):293-303.[2]. Fernández N, et al. PCA50941, a new 1,4-dihydropyridine, reverses endothelin-induced cardiogenic shock in the anesthetized goat. Life Sci. 1998;62(21):1933-42. |
| PubChem Compound | 3081827 |
| Last Modified | Feb 18 2024 |
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